Cas no 27980-55-8 (9-(Phenylmethylidene)-9H-thioxanthene)

• Product Name: 9-(Phenylmethylidene)-9H-thioxanthene
• CAS No: 27980-55-8
• MF: C₂₀H₁₄S
• MW: 286.390163898468
• CID: 4643686
• Update Time: 2025-06-08

9-(Phenylmethylidene)-9H-thioxanthene Chemical and Physical Properties

Names and Identifiers

• 9-(Phenylmethylidene)-9H-thioxanthene

• Inchi： 1S/C20H14S/c1-2-8-15(9-3-1)14-18-16-10-4-6-12-19(16)21-20-13-7-5-11-17(18)20/h1-14H
• InChI Key： PKRFVSCLADDBFC-UHFFFAOYSA-N
• SMILES： C1(=C/C2=CC=CC=C2)\C2=C(C=CC=C2)SC2=C\1C=CC=C2

Additional information on 9-(Phenylmethylidene)-9H-thioxanthene

Professional Introduction to 9-(Phenylmethylidene)-9H-thioxanthene (CAS No. 27980-55-8)

9-(Phenylmethylidene)-9H-thioxanthene (CAS No. 27980-55-8) is a heterocyclic compound that has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the thioxanthene class, which is characterized by a sulfur-containing aromatic system, making it an intriguing subject for studying molecular interactions and drug design.

The molecular structure of 9-(Phenylmethylidene)-9H-thioxanthene features a central thioxanthene ring system substituted with a phenylmethylidene group at the 9-position. This substitution pattern introduces rigidity and electronic properties that can influence the compound's reactivity and biological activity. The presence of both aromatic and heteroaromatic rings makes it a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in thioxanthene derivatives due to their potential applications in various therapeutic areas. Studies have shown that compounds with similar structural motifs exhibit properties such as antioxidant, anti-inflammatory, and anticancer activities. The sulfur atom in the thioxanthene ring can participate in coordination interactions with biological targets, which may enhance binding affinity and efficacy.

The synthesis of 9-(Phenylmethylidene)-9H-thioxanthene involves multi-step organic reactions, typically starting from readily available precursors. The introduction of the phenylmethylidene group requires careful control of reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in both academic research and industrial applications.

The pharmacological properties of 9-(Phenylmethylidene)-9H-thioxanthene have been the focus of several recent studies. Researchers have investigated its potential as a scaffold for developing novel drugs targeting specific biological pathways. For instance, preliminary in vitro studies suggest that this compound may inhibit the activity of certain enzymes involved in cancer cell proliferation. Additionally, its ability to interact with biological molecules has prompted exploration in the development of antimicrobial agents.

The chemical stability and solubility profile of 9-(Phenylmethylidene)-9H-thioxanthene are critical factors to consider in its application as a pharmaceutical intermediate or active ingredient. The compound's stability under various storage conditions ensures its viability for long-term research and development purposes. Furthermore, its solubility characteristics can be modified through structural optimization to improve bioavailability and therapeutic efficacy.

In conclusion, 9-(Phenylmethylidene)-9H-thioxanthene(CAS No. 27980-55-8) is a versatile compound with significant potential in the field of chemical biology and drug discovery. Its unique structural features and demonstrated biological activities make it a valuable tool for researchers exploring new therapeutic strategies. As synthetic methods continue to evolve, the accessibility and utility of this compound are expected to expand, further driving innovation in pharmaceutical research.